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For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,3-Dichloro-1-propanol (2,3-DCP), a chlorinated alcohol, is a pivotal chemical
intermediate with a range of industrial applications. This technical guide provides an in-depth
overview of its primary uses, synthesis methodologies, and key chemical data, tailored for
professionals in research, development, and manufacturing. Its role as a precursor in the
synthesis of high-value compounds, particularly epichlorohydrin, underscores its industrial
significance.

Core Industrial Applications

The predominant industrial application of 2,3-dichloro-1-propanol lies in its role as a key
intermediate in the production of epichlorohydrin, a vital component in the manufacture of
epoxy resins, synthetic glycerol, and various other polymers.[1][2][3] Additionally, it finds utility
as a solvent for certain materials and as a building block in other chemical syntheses.

Precursor to Epichlorohydrin

The conversion of 2,3-dichloro-1-propanol to epichlorohydrin is achieved through a
dehydrochlorination reaction, typically in the presence of a base such as sodium hydroxide.[4]
[5][6] This reaction is a cornerstone of many industrial processes for producing epichlorohydrin,
a globally significant commodity chemical. The reaction kinetics have been studied, revealing
that the dehydrochlorination of 2,3-dichloro-1-propanol is less reactive than its isomer, 1,3-
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dichloro-2-propanol.[4][5] The reaction is first order with respect to the hydroxyl ion
concentration and second order with respect to the dichloropropanol concentration.[4][5]

Solvent Applications

2,3-Dichloro-1-propanol is utilized as a solvent for hard resins and nitrocellulose.[7][8] It also
serves as a cement for celluloid and a binder for watercolors.[7][8][9] Its physical properties,
including its liquid state at room temperature and its relatively high boiling point, contribute to
its suitability for these applications.

Other Chemical Syntheses

While the synthesis of epichlorohydrin is its primary use, 2,3-dichloro-1-propanol can also be
a precursor in the synthesis of other organic compounds. However, its direct application in the
pharmaceutical and agrochemical industries is less prominent than its isomer, 1,3-dichloro-2-
propanol.[10][11] The presence of two chlorine atoms and a hydroxyl group provides reactive
sites for various chemical transformations.

Synthesis of 2,3-Dichloro-1-propanol

Industrially, 2,3-dichloro-1-propanol is primarily synthesized via two main routes: the
chlorination of allyl alcohol and the hydrochlorination of glycerol.

From Allyl Alcohol

The chlorination of allyl alcohol in a highly concentrated aqueous solution of hydrochloric acid
iIs a common method for producing 2,3-dichloro-1-propanol.[12][13] This process can achieve
high yields, with some patented methods reporting yields of over 90%.[13][14] The reaction is
typically carried out at low temperatures.

From Glycerol

With the increasing availability of glycerol as a byproduct of biodiesel production, its conversion
to dichloropropanols has become an economically attractive route.[15][16][17] The process
involves the reaction of glycerol with a chlorinating agent, such as hydrogen chloride, often in
the presence of a catalyst like a carboxylic acid.[18][19][20] This method can produce a mixture
of dichloropropanol isomers.
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Quantitative Data

The following tables summarize key quantitative data for 2,3-dichloro-1-propanol.

Table 1: Physical and Chemical Properties of 2,3-Dichloro-1-propanol

Property Value Reference
CAS Number 616-23-9 [21][22]
Molecular Formula C3HeCI20 [21][23]
Molecular Weight 128.99 g/mol [21][23]
Appearance Clear, c.olo.rless to slightly ]
yellow liquid

Density 1.360 g/mL at 20 °C [9]
Boiling Point 182 °C [9]
Melting Point -29.15 °C 9]
Flash Point 93 °C [9]
Solubility in Water 1-10 g/L 9]

Refractive Index

1.4835-1.4855

[°]

Table 2: Typical Reaction Conditions for the Synthesis of Dichloropropanol from Glycerol
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Parameter Value Reference
Reactant Glycerol, Hydrogen Chloride [19]
Catalyst Acetic Acid or Adipic Acid [19]
Molar Ratio (Glycerol:HCI) 1:4 (with adipic acid) [19]
Catalyst Loading 10% (adipic acid) [19]
Reaction Temperature 105 °C [19]
Reaction Time 10 hours [19]
Yield of Dichloropropanol 88.2% [19]

Table 3: Optimized Conditions for Epichlorohydrin Synthesis from Dichloropropanols

Parameter

Value

Reference

Reactants

Dichloropropanol (DCP),
Sodium Hydroxide (NaOH)

[4]

Molar Ratio (NaOH:DCP)

1.05:1

[4]

NaOH Concentration

20% (mass fraction)

[4]

Reaction Temperature

50 °C

[4]

Residence Time

15 seconds

[4]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and development of synthetic

processes. The following sections provide outlines for key laboratory-scale syntheses.

Synthesis of Dichloropropanol from Glycerol

Objective: To synthesize a mixture of dichloropropanols from glycerol and hydrogen chloride.

Materials:
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e Glycerol (99.5%)

e Acetic acid

» Hydrogen chloride gas

o Jacketed glass reactor with reflux condenser

e Mechanical stirrer

¢ Qil bath with thermostat

o Pressure-regulating system for HCI gas

Procedure:

Charge the jacketed glass reactor with 3.29 moles of glycerol and 0.124 moles of acetic acid.
[24]

e Heat the mixture to 105 °C using the oil bath.[24]

« Introduce hydrogen chloride gas into the reactor over 5.5 hours, maintaining a pressure of
1.3 bar and a stirring speed of 500 rpm.[24]

» Continuously remove and collect the water formed during the reaction.[24]

 After the reaction is complete, cool the mixture and analyze the product composition using
gas chromatography.

Synthesis of Epichlorohydrin from Dichloropropanol

Objective: To synthesize epichlorohydrin via the dehydrochlorination of a dichloropropanol
mixture.

Materials:
e Glycerol a,y-dichlorohydrin (a mixture of 1,3- and 2,3-isomers)

e Anhydrous ether
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» Finely powdered sodium hydroxide

o Three-necked flask equipped with a mechanical stirrer, reflux condenser, and a powder
addition funnel

e \Water bath

Procedure:

In the three-necked flask, prepare a solution of 1290 g (10 moles) of glycerol a,y-
dichlorohydrin in 1 liter of anhydrous ether.[1]

e Surround the flask with a cold-water bath to maintain a temperature of 25-30 °C.[1]

e With continuous stirring, add 440 g (11 moles) of finely powdered sodium hydroxide in small
portions over approximately 20 minutes.[1]

 After the addition is complete, replace the cold water with a water bath heated to 40-45 °C
and gently boil the mixture with stirring for four hours.[1]

 After cooling, filter the reaction mixture to remove the sodium chloride and excess sodium
hydroxide.

e Wash the solid residue with two 200 cc portions of dry ether.[1]
o Combine the ether filtrates and distill from a water bath at 46-60 °C to remove the ether.[1]

» Fractionally distill the residue to collect the pure epichlorohydrin fraction boiling at 115-117
°C.[1] The reported yield is 76-81% of the theoretical amount.[1]

Process Visualizations

The following diagrams illustrate the key synthesis pathways and logical relationships in the
industrial application of 2,3-dichloro-1-propanol.
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Synthesis of 2,3-Dichloro-1-propanol from Allyl Alcohol

Allyl Alcohol Aqueous HCI (50-75 wt%) Chlorine (CI2)

l

Chlorination Reactor
(-30 to 20 °C)
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:
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——

o e —— ——— —

Click to download full resolution via product page

Fig. 1: Synthesis of 2,3-Dichloro-1-propanol from Allyl Alcohol.
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Synthesis of Dichloropropanol from Glycerol

Carboxylic Acid Catalyst
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(100-110 °C)
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A 4
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(1,3- and 2,3-isomers) (e.g., Monochloropropanediol, Water)
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Industrial Production of Epichlorohydrin

2,3-Dichloro-1-propanol Base (e.g., NaOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139626#potential-industrial-applications-of-2-3-
dichloro-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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